Cas no 90771-65-6 (Methyl 2-(cyanomethyl)-3-nitrobenzoate)

• Product Name: Methyl 2-(cyanomethyl)-3-nitrobenzoate
• CAS No: 90771-65-6
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 3031520
• Update Time: 2023-08-09

Methyl 2-(cyanomethyl)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(cyanoMethyl)-3-nitrobenzoate
• C(#N)CC1=C(C(=O)OC)C=CC=C1[N+](=O)[O-]
• Methyl 2-(cyanomethyl)-3-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-16-10(13)8-3-2-4-9(12(14)15)7(8)5-6-11/h2-4H,5H2,1H3
• InChI Key： KMPVUBMMIQNEHA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1CC#N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 1.3
• Topological Polar Surface Area: 95.9